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Compound of Interest

Compound Name: AZD-PEG2-Azide
Cat. No.: B15551855
Get Quote
. J

In-Depth Technical Guide to AZD-PEG2-Azide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,
applications, and experimental protocols related to AZD-PEG2-Azide, a bifunctional linker
integral to advancements in bioconjugation and drug development.

Core Molecular Information

AZD-PEG2-Azide is a chemical reagent utilized in bioconjugation. It features two azide groups
and a polyethylene glycol (PEG) linker, making it a valuable tool in "click chemistry" for
connecting molecules such as proteins and drugs.[1] The PEG spacer enhances water
solubility and reduces aggregation.[2]
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Property Value Source(s)
Molecular Formula C19H25N505 [3]
Molecular Weight 403.4 g/mol [3]

Purity >95% - 98% [3][4]
Storage Temperature -20°C [3][4]

Applications in Research and Drug Development

AZD-PEG2-Azide is a key component in the field of bioconjugation, primarily through its
application in click chemistry. This set of reactions is known for being rapid, specific, and high-
yielding under mild, aqueous conditions.[5] The azide groups on the molecule react efficiently
with alkynes to form stable triazole linkages.[2]

This functionality is leveraged in several areas of research and development:

» Bioconjugation: The primary application is the linking of various biomolecules, including
proteins, peptides, and nucleic acids.[2][5] This is fundamental in creating complex molecular
architectures for targeted therapies and diagnostics.

e Drug Delivery: By conjugating targeting ligands to drug molecules, AZD-PEG2-Azide can be
used in the development of drug delivery systems that specifically target diseased cells,
potentially increasing efficacy and reducing side effects.

e PROTACSs: The molecule is suitable for the construction of Proteolysis Targeting Chimeras
(PROTACS), which are designed to induce the degradation of specific target proteins.[6]

» Diagnostic Tools: The ability to attach reporter molecules like fluorophores makes it a
valuable tool for identifying, locating, and characterizing biomolecules in research settings.[5]

Experimental Protocols

The following protocols are generalized for the use of azide-PEG linkers in bioconjugation and
are adaptable for AZD-PEG2-Azide. The two primary methods for azide-alkyne click chemistry
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are Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC) and Strain-Promoted Azide-
Alkyne Cycloaddition (SPAAC).

Step 1: Azide Functionalization of a Target Protein

This initial step introduces the azide group to a protein of interest, typically by targeting primary

amines on lysine residues.

Materials:

Protein of interest in an amine-free buffer (e.g., PBS pH 7.2-8.0)

AZD-PEG2-Azide

Anhydrous Dimethylformamide (DMF) or Dimethylsulfoxide (DMSO)

Quenching buffer (e.g., 1 M Tris-HCI, pH 8.0)

Purification system (e.g., dialysis cassettes, spin desalting columns)

Protocol:

Preparation: Dissolve the protein of interest in the reaction buffer. Prepare a stock solution of
AZD-PEG2-Azide in DMF or DMSO.

Conjugation: Add a 10- to 20-fold molar excess of the AZD-PEG2-Azide stock solution to the
protein solution. The final concentration of the organic solvent should not exceed 10% (v/v).

Incubation: Incubate the reaction mixture for 30 minutes to 1 hour at room temperature with
gentle shaking.

Quenching (Optional): To stop the reaction, add a quenching buffer to a final concentration of
50-100 mM. This will consume any unreacted AZD-PEG2-Azide.

Purification: Remove excess, unreacted linker and byproducts via dialysis or a spin desalting
column. The resulting azide-functionalized protein is now ready for the click chemistry
reaction.
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Step 2A: Copper(l)-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC)

This method is highly efficient but the copper catalyst can be toxic to living cells, making it more
suitable for in vitro applications.

Materials:

Azide-functionalized protein

Alkyne-containing molecule of interest

Copper(ll) sulfate (CuSO4)

Sodium Ascorbate

Copper ligand (e.g., TBTA)

Protocol:

» Reaction Setup: In a reaction tube, combine the azide-functionalized protein and a molar
excess of the alkyne-containing molecule.

o Catalyst Preparation: Prepare fresh stock solutions of CuSO4 (50 mM in water), Sodium
Ascorbate (50 mM in water), and the copper ligand (10 mM in DMSO).

» Catalyst Addition: Add the catalyst components to the protein-alkyne mixture in the following
order, mixing gently after each addition:

o Copper ligand (to a final concentration of 0.1 mM)

o CuSO04 (to a final concentration of 1 mM)

o Sodium Ascorbate (to a final concentration of 1 mM)

 Incubation: Incubate the reaction for 1-4 hours at room temperature.
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« Purification: Purify the resulting conjugate to remove the copper catalyst and excess
reagents.

Step 2B: Strain-Promoted Azide-Alkyne Cycloaddition
(SPAAC)

This copper-free method is ideal for applications in living cells due to the absence of a cytotoxic
catalyst. It utilizes a strained cyclooctyne (e.g., DBCO or BCN).

Materials:

o Azide-functionalized protein

» Strained alkyne-containing molecule (e.g., DBCO-functionalized)
Protocol:

¢ Reaction Setup: Combine the azide-functionalized protein with a molar excess of the
strained alkyne-containing molecule in a suitable buffer.

¢ Incubation: Incubate the reaction mixture for 1-4 hours at room temperature or 37°C. The
reaction can also be performed at 4°C for overnight incubation.

 Purification: Purify the final conjugate to remove any unreacted molecules.

Reaction Parameters

The choice between CuAAC and SPAAC will depend on the specific experimental context. The
following table summarizes key reaction parameters.
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Parameter CuAAC SPAAC

Target Functional Group Terminal Alkyne Strained Alkyne (e.g., DBCO,
BCN)

Resulting Linkage 1,4-disubstituted 1,2,3-triazole 1,2,3-triazole

Typical Reaction pH 4.0-8.0 4.0-9.0

Typical Reaction Time 1 -4 hours 0.5-2 hours

Typical Reaction Temperature 25°C 4 -37°C

Typical Yield >95% >95%

Visualized Workflow: Bioconjugation via Click
Chemistry

The following diagram illustrates the general workflow for protein bioconjugation using an
azide-PEG linker like AZD-PEG2-Azide, followed by a click chemistry reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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